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Compound of Interest

4-(Benzyloxy)-2-bromo-1-
Compound Name:
methylbenzene

Cat. No.: B1337804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 4-(Benzyloxy)-2-
bromo-1-methylbenzene, a compound of interest in synthetic chemistry and drug discovery.

Quantitative Data Summary

The molecular properties of 4-(Benzyloxy)-2-bromo-1-methylbenzene are summarized in the
table below. This data is essential for stoichiometric calculations in chemical reactions and for
the characterization of the compound.

Property Value

Molecular Formula C14H13BrO
Molecular Weight 277.16 g/mol [1][2]
Exact Mass 276.01498 Da

Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property derived from its
chemical formula and the atomic weights of its constituent elements. The process for
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calculating the molecular weight of 4-(Benzyloxy)-2-bromo-1-methylbenzene is outlined
below.

Experimental Protocol: Calculation of Molecular Weight

Objective: To determine the molecular weight of 4-(Benzyloxy)-2-bromo-1-methylbenzene
based on its elemental composition.

Materials:
e Chemical Formula: C14H13BrO

o Standard Atomic Weights of Elements:

[¢]

Carbon (C): 12.011 u[3]

[¢]

Hydrogen (H): 1.008 u[4]

o

Bromine (Br): 79.904 u[5][6]

o

Oxygen (O): 15.999 u[7]
Procedure:
« |dentify the number of atoms of each element in the molecular formula (C14H13BrO).
o Carbon (C): 14 atoms
o Hydrogen (H): 13 atoms
o Bromine (Br): 1 atom
o Oxygen (O): 1 atom

» Multiply the number of atoms of each element by its standard atomic weight to find the total
mass contribution of each element.

o Mass of Carbon=14*12.011 u=168.154 u
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o Mass of Hydrogen = 13 * 1.008 u = 13.104 u
o Mass of Bromine =1 *79.904 u = 79.904 u
o Mass of Oxygen =1*15.999 u=15.999u
e Sum the masses of all elements to obtain the molecular weight of the compound.

o Molecular Weight = 168.154 u + 13.104 u + 79.904 u + 15.999 u = 277.161 u

o Express the molecular weight in g/mol . The calculated value in atomic mass units (u) is
numerically equivalent to the molar mass in grams per mole ( g/mol ).

o Molecular Weight = 277.16 g/mol

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of 4-
(Benzyloxy)-2-bromo-1-methylbenzene from its elemental components.
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Carbon (C)
14 atoms

Hydrogen (H)
13 atoms

1.008

13*1.008 =13.104

Bromine (Br)
1 atom

79.904

1*79.904 = 79.904

Oxygen (O)
1 atom  / 4
Summation Molecular Weight
168.154 + 13.104 + 79.904 + 15.999 277.161 g/mol

A

1*15.999 = 15.999

12.011

14 *12.011 = 168.154

Click to download full resolution via product page

Workflow for Molecular Weight Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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